![molecular formula C8H12N2 B1267147 2-Amino-3,3-dimethylcyclopent-1-ene-1-carbonitrile CAS No. 3597-66-8](/img/structure/B1267147.png)
2-Amino-3,3-dimethylcyclopent-1-ene-1-carbonitrile
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Description
2-Amino-3,3-dimethylcyclopent-1-ene-1-carbonitrile (2-ADMCP) is an organic compound with a wide range of potential applications in the chemical and pharmaceutical industries. It is a heterocyclic aromatic compound composed of nitrogen and carbon atoms and is a derivative of cyclopentadiene. 2-ADMCP has been the subject of numerous studies due to its potential applications in the synthesis of pharmaceuticals, chemicals, and materials.
Scientific Research Applications
Synthesis and Characterization
Facile Synthesis
A study by Elkholy & Morsy (2006) demonstrates the synthesis of tetrahydropyrimido derivatives using compounds related to 2-Amino-3,3-dimethylcyclopent-1-ene-1-carbonitrile, highlighting its utility in creating new chemical structures (Elkholy & Morsy, 2006).
Structural Analysis
Sharma et al. (2015) focused on the X-ray diffraction technique for understanding the crystal structures of related carbonitrile compounds, emphasizing the importance of structural analysis in chemical research (Sharma et al., 2015).
Chemical Reactivity and Transformations
Acylation Reaction
Research by Mikhailovskii et al. (2013) explored the acylation reaction involving compounds similar to this compound, contributing to the understanding of its reactivity and potential transformations (Mikhailovskii et al., 2013).
Novel Heterocyclic Compounds
The work of Vazirimehr et al. (2017) illustrates the formation of new cyclic compounds through reactions involving related carbonitriles, demonstrating the chemical's potential in synthesizing diverse heterocyclic structures (Vazirimehr et al., 2017).
Applications in Material Science
Photopolymerization Processes
Ortyl et al. (2019) studied the use of 2-amino-4,6-diphenyl-pyridine-3-carbonitrile derivatives as fluorescent sensors in photopolymerization, indicating the material science applications of similar carbonitrile compounds (Ortyl et al., 2019).
Corrosion Inhibition
Singh et al. (2016) and Verma et al. (2015) demonstrated the effectiveness of quinoline and diarylcyclohexene carbonitriles, similar to this compound, as corrosion inhibitors for metals, highlighting another significant application in the field of materials science (Singh et al., 2016); (Verma et al., 2015).
Potential Medicinal Applications
- Antibacterial Activity: Studies like that of Vinoth et al. (2021) and Khidre et al. (2011) explore the antibacterial properties of carbonitrile derivatives, indicating potential medicinal applications for compounds similar to this compound (Vinoth et al., 2021); (Khidre et al., 2011).
Properties
IUPAC Name |
2-amino-3,3-dimethylcyclopentene-1-carbonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2/c1-8(2)4-3-6(5-9)7(8)10/h3-4,10H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHIAKCIMIJQSIO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCC(=C1N)C#N)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80301865 |
Source
|
Record name | 2-amino-3,3-dimethylcyclopent-1-ene-1-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80301865 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.19 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
3597-66-8 |
Source
|
Record name | NSC146797 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=146797 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-amino-3,3-dimethylcyclopent-1-ene-1-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80301865 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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